6,6-Difluoro-1,4-diazepane dihydrochloride

• IUPAC Name: 6,6-difluoro-1,4-diazepane;dihydrochloride
• InChI: InChI=1S/C5H10F2N2.2ClH/c6-5(7)3-8-1-2-9-4-5;;/h8-9H,1-4H2;2*1H
• InChI Key: YTTMASGOKZDUQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC(CN1)(F)F.Cl.Cl
• Molecular Formula: C5H12Cl2F2N2
• Molecular Weight: 209.06 g/mol
• CAS RN: 1956307-23-5

Description

“6,6-Difluoro-1,4-diazepane dihydrochloride” is a chemical compound with the molecular formula C5H11ClF2N2. It has a molecular weight of 172.6. The IUPAC name for this compound is 6,6-difluoro-1,4-diazepane dihydrochloride.

Molecular Structure Analysis

The InChI code for “6,6-Difluoro-1,4-diazepane dihydrochloride” is 1S/C5H10F2N2.2ClH/c6-5(7)3-8-1-2-9-4-5;;/h8-9H,1-4H2;2*1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6,6-Difluoro-1,4-diazepane dihydrochloride” include a molecular weight of 172.6. The compound’s InChI code is 1S/C5H10F2N2.2ClH/c6-5(7)3-8-1-2-9-4-5;;/h8-9H,1-4H2;2*1H, which provides information about its molecular structure.

Scientific Research Applications

Electrophilic Fluorination

One of the primary applications of "6,6-Difluoro-1,4-diazepane dihydrochloride" related compounds is in electrophilic fluorination. These compounds are used as versatile reagents for introducing fluorine into organic molecules, a process that is of significant interest due to the importance of fluorinated compounds in pharmaceuticals, agrochemicals, and material science. For instance, Selectfluor™ (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is highlighted for its efficacy as a general-purpose, user-friendly, site-selective electrophilic fluorinating agent, offering a more acceptable alternative to traditional, more hazardous fluorinating agents like xenon difluoride or fluorine gas itself (Banks, 1998).

Organic Synthesis and Functionalization

These compounds also find applications as mediators or catalysts in various "fluorine-free" functionalizations of organic compounds. They are involved in transformations of oxidizable functional groups, gold-catalyzed oxidative coupling reactions, formation of heterocyclic rings, and various functionalizations of electron-rich organic compounds, demonstrating their versatility beyond just fluorination reactions. For example, recent advances have been made utilizing SelectfluorTM F-TEDA-BF4 for a broad range of functionalizations, highlighting its role as a strong oxidant and convenient mediator or catalyst (Stavber, 2011).

Synthesis of Fluorinated Compounds

Specific methodologies enabled by "6,6-Difluoro-1,4-diazepane dihydrochloride" related compounds include the synthesis of fluorinated homopiperazines and other fluorinated organic molecules. These methods often involve novel routes or intermediates, such as the use of diethylaminosulfur trifluoride (DAST) for fluorination, showcasing the role of these compounds in facilitating access to complex fluorinated structures (Wellner, Sandin, & Pääkkönen, 2003).

Photolysis and Ultrafast Studies

Furthermore, research has been conducted on the ultrafast photolysis of related diazofluorene compounds, leading to insights into the excited states of certain fluorenylidene molecules. This line of research demonstrates the broader scientific interest in the photophysical properties of fluorine-containing organic compounds and their reactive intermediates (Wang et al., 2007).

Safety and Hazards

The safety information and hazards associated with “6,6-Difluoro-1,4-diazepane dihydrochloride” are not specified in the available data. For detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.